Cas no 866-29-5 ( )

• Product Name: &nbsp
• CAS No: 866-29-5
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 991822
• PubChem ID: 348277
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 2-cyano-3-methyl-2-propan-2-ylbutanoic acid
• NSC407534
• diisopropyl cyanacetic acid
• 866-29-5
• SCHEMBL6583229
• di-isopropylcyanoacetic acid
• 2-Cyano-2-isopropyl-3-methylbutanoic acid
• DTXSID70324684
• NSC-407534
• NSC 407534
• 2-Cyano-3-methyl-2-(propan-2-yl)butanoic acid
•  

• Inchi： 1S/C9H15NO2/c1-6(2)9(5-10,7(3)4)8(11)12/h6-7H,1-4H3,(H,11,12)
• InChI Key： UGKAGYIWOQXPKP-UHFFFAOYSA-N
• SMILES： OC(C(C#N)(C(C)C)C(C)C)=O

Computed Properties

• Exact Mass: 169.11
• Monoisotopic Mass: 169.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• Density: 1.019
• Boiling Point: 287.3°C at 760 mmHg
• Flash Point: 127.6°C
• Refractive Index: 1.456